2-[(2S)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol

• IUPAC Name: 2-[(2S)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C54H92O46/c55-1-18-27(65)36(74)37(75)46(91-18)100-54(45(83)35(73)26(9-63)99-54)17-90-53(44(82)34(72)25(8-62)98-53)16-89-52(43(81)33(71)24(7-61)97-52)15-88-51(42(80)32(70)23(6-60)96-51)14-87-50(41(79)31(69)22(5-59)95-50)13-86-49(40(78)30(68)21(4-58)94-49)12-85-48(39(77)29(67)20(3-57)93-48)11-84-47(10-64)38(76)28(66)19(2-56)92-47/h18-46,55-83H,1-17H2/t18?,19?,20?,21?,22?,23?,24?,25?,26?,27?,28?,29?,30?,31?,32?,33?,34?,35?,36?,37?,38?,39?,40?,41?,42?,43?,44?,45?,46?,47-,48-,49-,50-,51-,52-,53-,54+/m1/s1
• InChI Key: DBAJKYHMJYXYGC-RVHNGVBJSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)COC3(C(C(C(O3)CO)O)O)COC4(C(C(C(O4)CO)O)O)COC5(C(C(C(O5)CO)O)O)COC6(C(C(C(O6)CO)O)O)COC7(C(C(C(O7)CO)O)O)COC8(C(C(C(O8)CO)O)O)COC9(C(C(C(O9)CO)O)O)CO)O)O)O)O
• Isomeric SMILES: C(C1C(C(C(C(O1)O[C@]2(C(C(C(O2)CO)O)O)CO[C@]3(C(C(C(O3)CO)O)O)CO[C@]4(C(C(C(O4)CO)O)O)CO[C@]5(C(C(C(O5)CO)O)O)CO[C@]6(C(C(C(O6)CO)O)O)CO[C@]7(C(C(C(O7)CO)O)O)CO[C@]8(C(C(C(O8)CO)O)O)CO[C@]9(C(C(C(O9)CO)O)O)CO)O)O)O)O
• Molecular Formula: C54H92O46
• Molecular Weight: 1477.3 g/mol

Description

2-[(2S)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol is a useful research compound. Its molecular formula is C54H92O46 and its molecular weight is 1477.284. The purity is usually 95%.
BenchChem offers high-quality 2-[(2S)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(2S)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-2-[[(2R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Solubility and Stability in Solvents

Studies on similar complex carbohydrates and polysaccharides have focused on understanding their solubility in various solvents, which is crucial for their application in pharmaceuticals and material science. For instance, research by Zhang et al. (2012) explored the solubility of substances like protocatechuic aldehyde and d-raffinose in ethanol-water solutions, providing insights into how such compounds behave in different solvent mixtures, which could be relevant for the formulation of drug delivery systems or biodegradable materials (Zhang, Gong, Wang, & Qu, 2012).

Nanoparticle Coating and Stability

Polysaccharides and complex carbohydrates have been investigated for their potential as biocompatible coatings for nanoparticles, which is essential in the development of drug delivery systems and bioimaging. Santillán-Urquiza et al. (2015) studied the use of inulin, a polysaccharide, for coating nanoparticles, highlighting the importance of such compounds in enhancing the biocompatibility and stability of nanomaterials (Santillán-Urquiza, Arteaga-Cardona, Hernandez-Herman, Pacheco-García, Gonzalez-Rodriguez, Coffer, Mendoza-Álvarez, Vélez-Ruiz, & Méndez-Rojas, 2015).

Role in Blood Glucose Regulation

Compounds structurally similar to the one mentioned have been isolated from natural sources and studied for their potential role in regulating blood glucose levels, which is significant for the treatment of diabetes. Muthusamy and Krishnasamy (2016) reported on a compound isolated from Syzygium densiflorum Wall. ex Wight & Arn, indicating its interaction with enzymes involved in diabetes management (Muthusamy & Krishnasamy, 2016).

Antimicrobial Properties

Research on similar complex molecules has shown potential antimicrobial properties, suggesting their use in developing new antibacterial and antifungal agents. Mannam et al. (2020) synthesized a series of biologically active compounds and evaluated their antimicrobial activities, demonstrating the potential of such structures in combating microbial infections (Mannam, Srimurugan, Kumar, Chamarthi, & Prasad, 2020).

Potential as Model Compounds in Chemical Research

Complex carbohydrates and related compounds serve as model compounds in various chemical research areas, aiding in understanding biological systems and synthesizing new compounds with desirable properties. Guttenberger et al. (2016) synthesized arsenic-containing cyclic ethers, demonstrating the role of these complex structures in advancing chemical research (Guttenberger, Glabonjat, Jensen, Zangger, & Francesconi, 2016).